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Introduction
The CLAVATA3/EMBRYO-SURROUNDING REGION-RELATED 25 (CLE25) peptide is a

crucial signaling molecule in plants, primarily recognized for its role in long-distance signaling in

response to dehydration stress.[1][2] Synthesized in the roots, CLE25 travels to the leaves to

modulate abscisic acid (ABA) biosynthesis, leading to stomatal closure and enhanced drought

tolerance.[1][3] This signaling is mediated through high-affinity binding to specific cell surface

receptors. Understanding the kinetics of this binding is essential for developing strategies to

enhance plant stress resilience.

Two primary receptor complexes for CLE25 have been identified:

BARELY ANY MERISTEM (BAM) receptors (BAM1/BAM3): Mediate the CLE25-induced

dehydration stress response in leaves.[1][4]

CLE-RESISTANT RECEPTOR KINASE (CLERK)-CLAVATA2 (CLV2) complex: Involved in

perceiving CLE25 for the regulation of phloem initiation.[5][6]

This document provides a detailed protocol for a radioligand binding assay to characterize the

interaction between the CLE25 peptide and its receptors, a critical tool for screening and

development of compounds that could modulate this pathway.
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the CLE25 signaling pathway in response to dehydration and

the general workflow for the receptor binding assay.
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Caption: CLE25 signaling pathway in response to dehydration stress.
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Caption: General workflow for the CLE25 receptor binding assay.
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Experimental Protocol: Radioligand Competition
Binding Assay
This protocol is designed to determine the affinity (Ki) of unlabeled test compounds (e.g.,

CLE25 analogs or potential inhibitors) for the CLE25 receptors by measuring their ability to

compete with a radiolabeled CLE25 peptide.

I. Materials and Reagents

Reagent/Material Specifications

Radiolabeled Ligand e.g., [125I]-CLE25 or [3H]-CLE25

Unlabeled CLE25 Peptide For non-specific binding determination

Test Compounds Dissolved in an appropriate solvent

Receptor Source
Membrane preparations from tissues or cell

lines expressing BAM1/3 or CLERK/CLV2

Lysis Buffer
50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA, pH

7.4, with protease inhibitors

Assay Binding Buffer 50 mM Tris, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4

Wash Buffer Ice-cold Assay Binding Buffer

96-well plates For incubation

Glass Fiber Filters
e.g., GF/C, pre-soaked in 0.3%

polyethyleneimine (PEI)

Scintillation Cocktail

Scintillation Counter

96-well FilterMate Harvester Or equivalent vacuum filtration apparatus

II. Methods

A. Membrane Preparation
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Homogenize the receptor-containing tissue or cells in 20 volumes of ice-cold lysis buffer.

Centrifuge the homogenate at 1,000 x g for 3 minutes to remove large debris.

Transfer the supernatant to a new tube and centrifuge at 20,000 x g for 10 minutes at 4°C to

pellet the membranes.[7]

Resuspend the pellet in fresh lysis buffer and repeat the centrifugation.

Resuspend the final pellet in a cryoprotectant buffer (e.g., buffer with 10% sucrose) for

storage at -80°C or directly in assay binding buffer for immediate use.[7]

Determine the protein concentration of the membrane preparation using a standard protein

assay (e.g., BCA assay).

B. Binding Assay

Thaw the membrane preparation on ice and resuspend to the desired concentration in assay

binding buffer.

In a 96-well plate, set up the assay in a final volume of 250 µL per well as described in the

table below.[7]

Component Total Binding
Non-Specific
Binding (NSB)

Competition
Binding

Assay Binding Buffer 50 µL - -

Unlabeled CLE25

(High Conc.)
- 50 µL -

Test Compound

(Varying Conc.)
- - 50 µL

Radiolabeled CLE25 50 µL 50 µL 50 µL

Membrane

Preparation
150 µL 150 µL 150 µL
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Incubate the plate at 30°C for 60 minutes with gentle agitation to reach equilibrium.[7] Note:

Optimal incubation time and temperature should be determined empirically.

C. Filtration and Washing

Terminate the binding reaction by rapid vacuum filtration through pre-soaked glass fiber

filters using a 96-well harvester.

Quickly wash the filters four times with ice-cold wash buffer to remove unbound radioligand.

Dry the filters for 30 minutes at 50°C.[7]

D. Quantification

Place the dried filters into scintillation vials or a sealed polyethylene bag with scintillation

cocktail.

Count the radioactivity (counts per minute, CPM) using a scintillation counter.

III. Data Analysis

Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding

(CPM)

Generate Competition Curve: Plot the percentage of specific binding against the logarithm of

the test compound concentration.

Determine IC50: Use non-linear regression analysis (e.g., in Prism software) to fit a

sigmoidal dose-response curve and determine the IC50 value (the concentration of test

compound that inhibits 50% of specific binding).

Calculate Ki: Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff

equation: Ki = IC50 / (1 + ([L]/Kd)) Where [L] is the concentration of the radioligand and Kd is

its dissociation constant (which should be determined separately via a saturation binding

assay).

Data Presentation
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The results of the binding assays should be summarized in tables for clear comparison.

Table 1: Summary of Binding Assay Parameters

Parameter Description Typical Value Range

Receptor Source Tissue or cell line used
e.g., Arabidopsis leaf

protoplasts

Protein per well Amount of membrane protein 50 - 120 µg for tissue

Radioligand Labeled peptide used [125I]-CLE25

Radioligand Conc.
Fixed concentration for

competition
~ Kd value

Incubation Time Time to reach equilibrium 60 minutes

Incubation Temp. Temperature of incubation 30°C

Table 2: Results of Competition Binding Assay

Test Compound IC50 (nM) Ki (nM) Hill Slope

Unlabeled CLE25 Value Value ~1.0

Compound A Value Value Value

Compound B Value Value Value

These protocols provide a robust framework for investigating the CLE25 peptide-receptor

interaction, facilitating the discovery and characterization of novel compounds that can

modulate plant responses to environmental stress.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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